Cas no 946236-77-7 (ethyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: ethyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946236-77-7
• MF: C₁₄H₁₃F₂N₃O₃S
• MW: 341.33312869072
• CID: 5914658
• PubChem ID: 16883926
• Update Time: 2025-06-22

ethyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 946236-77-7
• ethyl (4-(2-((3,4-difluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• ethyl N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• AKOS024488589
• VU0628621-1
• ethyl N-[4-[2-(3,4-difluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• F5011-0203
• ethyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C14H13F2N3O3S/c1-2-22-14(21)19-13-18-9(7-23-13)6-12(20)17-8-3-4-10(15)11(16)5-8/h3-5,7H,2,6H2,1H3,(H,17,20)(H,18,19,21)
• InChI Key： WAWIENXQTPPVMI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=NC(CC(NC2=CC=C(F)C(F)=C2)=O)=CS1

Computed Properties

• Exact Mass: 341.06456878g/mol
• Monoisotopic Mass: 341.06456878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Additional information on ethyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Ethyl N-(4-{(3,4-Difluorophenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate: A Comprehensive Overview

Ethyl N-(4-{(3,4-Difluorophenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate, identified by the CAS Registry Number 946236-77-7, is a sophisticated organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its thiazole ring system, which serves as a versatile scaffold for various functional groups. The presence of the 3,4-difluorophenyl group introduces electronic and steric effects that enhance its potential for bioactivity and chemical reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole core. This is followed by the introduction of the carbamoylmethyl group at the 4-position of the thiazole ring. The ethyl carbamate moiety is then introduced at the 2-position, completing the structure. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

One of the most promising applications of Ethyl N-(4-{(3,4-Difluorophenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate lies in its potential as a lead compound in drug discovery. Studies have shown that thiazole-containing molecules exhibit diverse pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The incorporation of the 3,4-difluorophenyl group further modulates these activities by enhancing lipophilicity and improving bioavailability.

Recent research has also explored the use of this compound in advanced materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for applications in catalysis and sensor technology. For instance, studies have demonstrated its potential as a ligand in transition metal-catalyzed reactions, where it facilitates selective transformations with high efficiency.

In terms of environmental impact, Ethyl N-(4-{(3,4-Difluorophenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate has been evaluated for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, though further studies are required to fully understand its environmental fate.

The future development of this compound is expected to focus on optimizing its pharmacokinetic properties and exploring novel synthetic routes that enhance scalability. Collaborative efforts between academic institutions and industry partners are likely to drive innovation in this area, paving the way for new applications in both therapeutic and non-therapeutic domains.

In conclusion, Ethyl N-(4-{(3,4-Difluorophenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate represents a valuable addition to the arsenal of organic compounds with potential across multiple disciplines. Its unique structure and functional groups make it a compelling target for further research and development.